ETHYL [(3,4,5-TRIMETHOXYPHENYL)CARBAMOYL]FORMATE

• IUPAC Name: ethyl 2-oxo-2-(3,4,5-trimethoxyanilino)acetate
• InChI: InChI=1S/C13H17NO6/c1-5-20-13(16)12(15)14-8-6-9(17-2)11(19-4)10(7-8)18-3/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key: DTEOGXCMFDEBHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC(=C(C(=C1)OC)OC)OC
• Molecular Formula: C13H17NO6
• Molecular Weight: 283.28 g/mol

Description

Ethyl oxo[(3,4,5-trimethoxyphenyl)amino]acetate is a chemical compound with the molecular formula C13H17NO6. It is characterized by the presence of a 3,4,5-trimethoxyphenyl group, which is known for its versatile pharmacophore properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL [(3,4,5-TRIMETHOXYPHENYL)CARBAMOYL]FORMATE typically involves the reaction of 3,4,5-trimethoxyaniline with ethyl oxoacetate under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product . The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and advanced purification techniques ensures the consistent quality and scalability of the compound.

Chemical Reactions Analysis

Types of Reactions

Ethyl oxo[(3,4,5-trimethoxyphenyl)amino]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and efficiency .

Major Products Formed

The major products formed from these reactions include oxo derivatives, amine derivatives, and various substituted compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Ethyl oxo[(3,4,5-trimethoxyphenyl)amino]acetate has a wide range of scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as an anti-cancer agent due to its ability to inhibit key enzymes and proteins involved in cancer progression.

Biology: It is used in biological studies to investigate its effects on cellular processes and pathways.

Medicine: The compound shows promise in the development of new therapeutic agents for various diseases, including cancer, bacterial infections, and viral infections.

Industry: It is utilized in the synthesis of other complex organic molecules and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of ETHYL [(3,4,5-TRIMETHOXYPHENYL)CARBAMOYL]FORMATE involves its interaction with specific molecular targets and pathways. The compound is known to inhibit enzymes such as tubulin, heat shock protein 90 (Hsp90), and thioredoxin reductase (TrxR), which play crucial roles in cellular functions . By inhibiting these targets, the compound can disrupt cellular processes and induce apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Colchicine: An anti-gout agent that inhibits tubulin polymerization.

Podophyllotoxin: Used for the treatment of external genital warts.

Trimetrexate and Trimethoprim: DHFR inhibitors with therapeutic applications.

Uniqueness

Ethyl oxo[(3,4,5-trimethoxyphenyl)amino]acetate stands out due to its unique combination of the 3,4,5-trimethoxyphenyl group and the oxoacetate moiety, which imparts distinct pharmacological properties.

Synthesis routes and methods

Procedure details

3,4,5-Trimethoxyaniline (3.0 g) and triethylamine (4.5 mL) were dissolved in dichloromethane (10 mL), ethyl chloroglyoxylate (1.89 mL) was added dropwise to the solution under ice cooling, and the mixture was stirred for 2 hours. 1 M Hydrochloric acid was added to the reaction mixture to conduct extraction with dichloromethane. The resultant organic layer was washed with water and saturated brine, dried over anhydrous magnesium sulfate and then concentrated under reduced pressure to obtain the title compound.